4-(2-Bromophenoxy)-1-methylpiperidine
Description
4-(2-Bromophenoxy)-1-methylpiperidine is a piperidine derivative featuring a brominated phenoxy substituent at the 4-position of the piperidine ring and a methyl group at the 1-position. Piperidine derivatives are widely explored in medicinal chemistry due to their structural versatility and ability to modulate pharmacokinetic properties such as lipophilicity and metabolic stability .
Properties
Molecular Formula |
C12H16BrNO |
|---|---|
Molecular Weight |
270.17 g/mol |
IUPAC Name |
4-(2-bromophenoxy)-1-methylpiperidine |
InChI |
InChI=1S/C12H16BrNO/c1-14-8-6-10(7-9-14)15-12-5-3-2-4-11(12)13/h2-5,10H,6-9H2,1H3 |
InChI Key |
HBSCWSPTMOAUHE-UHFFFAOYSA-N |
Canonical SMILES |
CN1CCC(CC1)OC2=CC=CC=C2Br |
Origin of Product |
United States |
Comparison with Similar Compounds
Comparison with Structurally Similar Compounds
4-(4-Bromophenyl)-1-methylpiperidine (CAS 1187928-85-3)
- Structural Differences: The bromine is attached directly to the para position of a phenyl group instead of a phenoxy ether.
- Key Properties: Enhanced lipophilicity due to the absence of an oxygen atom. Reduced hydrogen-bonding capacity compared to the phenoxy ether. Potential differences in receptor binding due to altered electronic effects (direct bromophenyl vs. bromophenoxy) .
4-[(2-Bromo-4-fluorophenoxy)methyl]piperidine Hydrochloride (CAS 1220019-27-1)
- Structural Differences: Contains a fluorinated phenoxy group linked via a methylene bridge to the piperidine.
- Key Properties: Increased steric bulk and halogen diversity (Br and F) may enhance binding specificity.
4-[(2-Fluoro-6-nitrophenoxy)methyl]-1-methylpiperidine (CAS 1233952-32-3)
- Structural Differences: Features a nitro group at the 6-position and fluorine at the 2-position of the phenoxy ring.
- Key Properties: Nitro groups confer strong electron-withdrawing effects, increasing reactivity in electrophilic substitutions. Potential for redox-related toxicity due to nitro group metabolism .
4-(4-Fluorobenzylamino)-1-methylpiperidine
- Structural Differences: Replaces the phenoxy ether with a benzylamine group.
- Key Properties: Increased basicity from the amine group, altering solubility and membrane permeability. Potential for stronger hydrogen-bonding interactions with biological targets .
4-(Chloromethyl)-1-methylpiperidine (CAS 52694-51-6)
- Structural Differences: Substitutes the phenoxy group with a chloromethyl moiety.
- Key Properties: Higher reactivity in alkylation reactions due to the chloromethyl group. Reduced steric hindrance compared to bromophenoxy derivatives .
Diphenylpyraline Hydrochloride (4-(Diphenylmethoxy)-1-methylpiperidine)
- Structural Differences : Contains a diphenylmethoxy group.
- Key Properties: Greater steric bulk may limit blood-brain barrier penetration. Known antihistaminic activity, suggesting receptor selectivity differences compared to bromophenoxy analogs .
Pharmacological and Toxicological Comparisons
Key Structural and Functional Insights
- Substituent Position: Ortho-substituted bromophenoxy (target compound) vs. para-substituted analogs (e.g., 4-(4-bromophenyl)-1-methylpiperidine) show distinct steric and electronic profiles, impacting receptor binding .
- Linker Flexibility : Methylene-bridged derivatives (e.g., CAS 1220019-27-1) offer conformational adaptability, whereas rigid ethers (target compound) may enhance selectivity .
- Halogen Effects : Bromine increases molecular weight and lipophilicity, while fluorine improves metabolic stability but may introduce toxicity risks .
Featured Recommendations
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
